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Compound of Interest

Compound Name: 6-Hex, SE

Cat. No.: B15552929 Get Quote

Essential Safety and Handling Guide for 6-Hex, SE
For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount to ensure laboratory safety and experimental integrity. This

guide provides essential, immediate safety and logistical information for the handling and

disposal of 6-Hex, SE (6-Carboxy-2',4,4',5',7,7'-hexachlorofluorescein, succinimidyl ester), a

reactive fluorescent dye commonly used in nucleic acid sequencing and labeling.

Chemical Identity:

Product Name: 6-HEX, SE [6-Carboxy-2',4,4',5',7,7'-hexachlorofluorescein, succinimidyl

ester]

Molecular Formula: C₂₅H₉Cl₆NO₉[1]

Molecular Weight: 680.1 g/mol [1]

Appearance: Orange solid[2]

Solubility: Soluble in DMSO[2]

Hazard Identification: While the hazards of this material have not been thoroughly investigated,

it is recommended to handle all chemicals with caution.[1] According to the Globally

Harmonized System (GHS), 6-Hex, SE is classified with the following hazard statements:
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H302, H312: Harmful if swallowed or in contact with skin.

It may also cause respiratory tract irritation if inhaled.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is mandatory for all personnel handling 6-
Hex, SE. The following table summarizes the recommended PPE.

Body Part Required PPE
Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile gloves are

recommended. Double-gloving

provides additional protection

against potential tears or

punctures.

Eyes/Face Safety glasses or goggles

Protects eyes from splashes of

solutions or contact with the

solid powder.

Body Laboratory coat

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Use in a well-ventilated area

Handling of the solid powder

should be conducted in a

chemical fume hood to

minimize the risk of inhalation.

Operational Plan: Step-by-Step Handling and
Disposal
Storage: Store 6-Hex, SE at -20°C, desiccated, and protected from light. Keep the container

tightly closed in a dry, well-ventilated place.
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Handling Procedure:

Preparation:

Ensure all necessary PPE is worn correctly before handling the chemical.

Work in a designated, well-ventilated area, preferably a chemical fume hood, especially

when handling the solid form to avoid creating dust.

Have an appropriate spill cleanup kit readily available.

Handling:

Avoid contact with skin, eyes, or clothing.

Do not breathe in dust, fumes, gas, mist, vapors, or spray.

When weighing or transferring the solid, use tools and techniques that minimize dust

generation.

For creating solutions, add the solid to the solvent slowly. 6-Hex, SE is soluble in DMSO.

Post-Handling:

Wash hands thoroughly after handling, even if gloves were worn.

Clean and decontaminate all work surfaces and equipment after use.

Store the chemical in its original, tightly sealed container under the recommended storage

conditions.

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention if irritation or discomfort persists.

In Case of Skin Contact: Immediately wash the skin with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation occurs.
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In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

If Swallowed: Wash out the mouth with water if the person is conscious. Do NOT induce

vomiting. Call a physician.

Disposal Plan:

All waste containing 6-Hex, SE must be treated as hazardous waste.

Waste Collection:

Collect all solid waste, including contaminated PPE (gloves, etc.), in a designated and

clearly labeled hazardous waste container.

Collect liquid waste containing 6-Hex, SE in a separate, labeled, and sealed hazardous

waste container.

Disposal:

All waste must be handled and disposed of in accordance with local, state, and federal

regulations.

Do not dispose of 6-Hex, SE or its solutions down the drain.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for proper disposal.

Experimental Workflow
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Preparation

Handling 6-Hex, SE

Post-Handling & Cleanup

Waste Disposal

Don Personal Protective Equipment (PPE)

Prepare well-ventilated workspace (Fume Hood)

Assemble all necessary materials

Weigh or measure 6-Hex, SE

Perform experimental procedure

Decontaminate workspace and equipment

Segregate and label hazardous waste

Properly store or dispose of unused reagent Store hazardous waste in designated area

Remove PPE

Wash hands thoroughly

Arrange for pickup by EHS or licensed contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 6-Hex, SE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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